![molecular formula C13H7Cl2N3O B3041254 2-(2-Chlorophenyl)-5-(6-chloro-3-pyridyl)-1,3,4-oxadiazole CAS No. 263563-40-2](/img/structure/B3041254.png)
2-(2-Chlorophenyl)-5-(6-chloro-3-pyridyl)-1,3,4-oxadiazole
Overview
Description
2-(2-Chlorophenyl)-5-(6-chloro-3-pyridyl)-1,3,4-oxadiazole is a chemical compound that has gained significant attention in the field of medicinal chemistry due to its potential therapeutic applications. The compound is known for its unique chemical structure and diverse pharmacological activities, which make it a promising candidate for the development of novel drugs.
Mechanism of Action
The mechanism of action of 2-(2-Chlorophenyl)-5-(6-chloro-3-pyridyl)-1,3,4-oxadiazole is not fully understood. However, studies have shown that the compound exerts its pharmacological activities through various mechanisms. For example, the compound has been found to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme involved in the production of inflammatory mediators. It has also been found to induce apoptosis in cancer cells by activating caspases and inhibiting anti-apoptotic proteins.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. For example, the compound has been found to reduce the production of inflammatory cytokines and chemokines, which are involved in the pathogenesis of various inflammatory diseases. It has also been found to inhibit the growth and proliferation of cancer cells by inducing cell cycle arrest and apoptosis.
Advantages and Limitations for Lab Experiments
One of the advantages of using 2-(2-Chlorophenyl)-5-(6-chloro-3-pyridyl)-1,3,4-oxadiazole in lab experiments is its diverse pharmacological activities, which make it a promising candidate for the development of drugs for various diseases. However, one of the limitations of using the compound in lab experiments is its potential toxicity, which requires careful handling and monitoring.
Future Directions
The potential therapeutic applications of 2-(2-Chlorophenyl)-5-(6-chloro-3-pyridyl)-1,3,4-oxadiazole are vast, and there are several future directions for research. One of the future directions is the development of novel drugs based on the structure of the compound for the treatment of various diseases, including cancer, inflammation, and viral infections. Another future direction is the study of the compound's mechanism of action, which will help in the development of more effective drugs. Additionally, the compound's potential toxicity needs to be further investigated to ensure its safety for use in humans.
Conclusion:
In conclusion, this compound is a promising compound with diverse pharmacological activities. Its potential therapeutic applications make it a promising candidate for the development of novel drugs. Further research is needed to fully understand the compound's mechanism of action and potential toxicity, which will help in the development of more effective drugs.
Scientific Research Applications
2-(2-Chlorophenyl)-5-(6-chloro-3-pyridyl)-1,3,4-oxadiazole has been extensively studied for its pharmacological activities. The compound has been found to exhibit a variety of biological activities, including anti-inflammatory, antioxidant, antitumor, antimicrobial, and antiviral activities. These activities make it a promising candidate for the development of drugs for various diseases.
properties
IUPAC Name |
2-(2-chlorophenyl)-5-(6-chloropyridin-3-yl)-1,3,4-oxadiazole | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H7Cl2N3O/c14-10-4-2-1-3-9(10)13-18-17-12(19-13)8-5-6-11(15)16-7-8/h1-7H | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XWHYQRPTRUWYMS-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C(=C1)C2=NN=C(O2)C3=CN=C(C=C3)Cl)Cl | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H7Cl2N3O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
292.12 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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